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Compound of Interest

Compound Name: N-Tetradecane-D30

CAS No.: 204244-81-5

Cat. No.: B167099

Get Quote

Foreword: The Imperative for Precision in Modern
Analytics
In the landscape of high-stakes research, particularly within pharmaceutical and

biotechnological development, the demand for analytical precision is not merely a preference

but a foundational necessity. The journey from discovery to clinical application is paved with

quantitative data, where the accuracy and reproducibility of each measurement can

significantly influence outcomes. This guide is dedicated to a molecule that, while unassuming

in its structure, plays a pivotal role in achieving this requisite level of analytical rigor: N-
Tetradecane-D30. As a deuterated internal standard, it offers a robust solution to the inherent

variabilities of complex sample matrices and sophisticated instrumentation. This document

provides an in-depth exploration of its synthesis, properties, and, most critically, its application

as a cornerstone of reliable quantitative analysis.

Molecular Identity and Physicochemical
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N-Tetradecane-D30 is the perdeuterated isotopologue of n-tetradecane, meaning all 30

hydrogen atoms have been replaced with their stable isotope, deuterium. This substitution

imparts a significant mass shift while preserving the fundamental physicochemical properties of

the parent molecule.

Chemical Structure:

Molecular Formula: C₁₄D₃₀

IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,14-

triacontadeuteriotetradecane[1][2]

CAS Number: 204244-81-5[2][3][4][5][6]

Unlabeled CAS Number: 629-59-4[2][4]

The near-identicality in chemical behavior between N-Tetradecane-D30 and its non-deuterated

counterpart is the cornerstone of its utility as an internal standard.

Table 1: Physicochemical Properties of N-Tetradecane and N-Tetradecane-D30

Property N-Tetradecane (C₁₄H₃₀)
N-Tetradecane-D30
(C₁₄D₃₀)

Molecular Weight 198.39 g/mol [7][8] 228.57 g/mol [1][4]

Melting Point 5.5 °C[7][9]
Expected to be slightly

different from n-tetradecane

Boiling Point 252-254 °C[7][9]
Expected to be slightly

different from n-tetradecane

Density 0.762 g/mL at 20 °C[7][9]
Expected to be slightly higher

than n-tetradecane

Appearance Colorless liquid[7][8]
Colorless to light yellow

liquid[3]

Solubility Insoluble in water[7] Insoluble in water
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Note: Specific experimental data for the melting point, boiling point, and density of N-
Tetradecane-D30 are not readily available in the public domain. The values are expected to be

very close to those of n-tetradecane, with slight variations due to the increased mass of

deuterium.

Synthesis of Perdeuterated N-Tetradecane: A
Mechanistic Overview
The synthesis of perdeuterated alkanes such as N-Tetradecane-D30 is typically achieved

through catalytic hydrogen-deuterium (H/D) exchange reactions.[7][8] This approach is favored

for its efficiency in achieving high levels of isotopic enrichment.

The core principle involves the reaction of the non-deuterated starting material, n-tetradecane,

with a deuterium source in the presence of a suitable catalyst.

Common Deuterium Sources:

Deuterium gas (D₂)

Deuterated solvents like D₂O or C₆D₆[10]

Catalytic Systems:

Heterogeneous catalysts, such as platinum, palladium, or rhodium supported on carbon, are

often employed.[9]

Homogeneous iridium pincer complexes have also demonstrated high activity for H/D

exchange in unactivated alkanes.[10]

The reaction is typically carried out at elevated temperatures to facilitate the catalytic activation

of the inert C-H bonds.[8][9] The catalyst facilitates the reversible cleavage of C-H bonds and

their subsequent reformation with deuterium from the surrounding medium, eventually leading

to the substitution of all hydrogen atoms with deuterium.
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Caption: Generalized workflow for the synthesis of N-Tetradecane-D30 via catalytic H/D

exchange.

The Role of N-Tetradecane-D30 in Quantitative Mass
Spectrometry
The primary and most critical application of N-Tetradecane-D30 is as an internal standard in

quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS). An

ideal internal standard should mimic the analyte's behavior throughout the entire analytical

process, and deuterated standards come remarkably close to this ideal.

The fundamental principle is isotope dilution mass spectrometry (IDMS). A known quantity of

the deuterated standard is added to the sample at the earliest stage of preparation. The ratio of

the analyte to the internal standard is then measured by the mass spectrometer. Because the

analyte and the standard are chemically identical, any losses or variations during sample

preparation and analysis will affect both compounds equally, thus preserving the accuracy of

the measured ratio.
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Key Advantages of Using N-Tetradecane-D30 as an Internal Standard:

Correction for Matrix Effects: Biological matrices are complex and can cause ion suppression

or enhancement in the mass spectrometer's source, leading to inaccurate quantification.

Since N-Tetradecane-D30 co-elutes with its non-deuterated analog, it experiences the same

matrix effects, allowing for accurate correction.

Compensation for Extraction Variability: Analyte recovery during sample preparation can be

inconsistent. A deuterated internal standard, added before extraction, experiences the same

losses as the analyte, ensuring the analyte-to-internal standard ratio remains constant.

Normalization of Instrumental Variations: Fluctuations in injection volume and mass

spectrometer response are normalized, leading to more precise and reproducible results.
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Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.
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Experimental Protocol: Quantitative Analysis of a
Lipophilic Drug Candidate in Human Plasma
This protocol provides a framework for the quantification of a hypothetical lipophilic drug

candidate, "Compound X," using N-Tetradecane-D30 as a non-isobaric internal standard. This

is a common scenario in pre-clinical and clinical drug development where a deuterated analog

of the drug itself may not be readily available.

Objective: To determine the concentration of Compound X in human plasma samples.

Materials:

Human plasma (K₂EDTA)

Compound X reference standard

N-Tetradecane-D30 (Internal Standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Water, LC-MS grade

Procedure:

Preparation of Stock and Working Solutions:

Prepare a 1 mg/mL stock solution of Compound X in methanol.

Prepare a 1 mg/mL stock solution of N-Tetradecane-D30 in methanol.

From the stock solutions, prepare a series of calibration standards by spiking drug-free

human plasma with Compound X to achieve concentrations ranging from 1 to 1000 ng/mL.
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Prepare a working internal standard solution of N-Tetradecane-D30 at a concentration of

100 ng/mL in acetonitrile.

Sample Preparation (Protein Precipitation):

To 50 µL of each plasma sample (calibrators, quality controls, and unknown samples), add

150 µL of the N-Tetradecane-D30 working solution.

Vortex vigorously for 1 minute to precipitate plasma proteins.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vials.

LC-MS/MS Analysis:

LC System: UHPLC system

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient: 50% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

MS System: Triple quadrupole mass spectrometer

Ionization: Electrospray Ionization (ESI), Positive Mode

Detection: Multiple Reaction Monitoring (MRM)

Monitor a specific precursor-product ion transition for Compound X.

Monitor a specific precursor-product ion transition for N-Tetradecane-D30.
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Data Analysis:

Integrate the peak areas for both Compound X and N-Tetradecane-D30.

Calculate the peak area ratio (Compound X / N-Tetradecane-D30).

Construct a calibration curve by plotting the peak area ratio versus the concentration of

the calibration standards.

Determine the concentration of Compound X in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Quality Control: Isotopic Purity and Analytical
Characterization
The reliability of a deuterated internal standard is contingent upon its isotopic and chemical

purity. Commercially available N-Tetradecane-D30 typically has an isotopic enrichment of at

least 98 atom % D.[4][5]

Determination of Isotopic Purity:

Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the

distribution of isotopologues (molecules with different numbers of deuterium atoms). The

relative abundances of the different isotopic peaks are used to calculate the overall isotopic

enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is highly effective for detecting

and quantifying residual non-deuterated sites. The absence or minimal presence of proton

signals confirms high isotopic purity. ²H NMR can be used to confirm the presence and

chemical environment of the deuterium atoms.

Mass Spectral Fragmentation:

While a specific mass spectrum for N-Tetradecane-D30 is not widely published, its

fragmentation pattern under electron ionization (EI) is expected to be analogous to that of n-

tetradecane. The fragmentation of long-chain alkanes typically involves the cleavage of C-C

bonds, resulting in a series of carbocation fragments separated by 14 mass units
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(corresponding to CH₂ or, in this case, CD₂ groups). The molecular ion peak for N-
Tetradecane-D30 would be observed at m/z 228. The presence of deuterium will shift the

mass of the characteristic fragment ions accordingly.

Conclusion: A Foundation for Trustworthy Data
N-Tetradecane-D30 is more than just a deuterated molecule; it is a critical tool for ensuring the

integrity of quantitative data in research and development. Its ability to mimic the behavior of

analytes in complex matrices allows for the correction of otherwise unavoidable experimental

variations. For researchers, scientists, and drug development professionals, a thorough

understanding and proper implementation of deuterated internal standards like N-Tetradecane-
D30 are essential for generating the reliable and reproducible data that underpins scientific

advancement and therapeutic innovation.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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